molecular formula C9H7FO2 B6204175 8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one CAS No. 1260682-82-3

8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one

Cat. No. B6204175
CAS RN: 1260682-82-3
M. Wt: 166.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one” is a member of the class of flavans with a 3,4-dihydro-2-aryl-2H-1-benzopyran-4-one skeleton and its substituted derivatives . It has a molecular formula of C9H9FO and a molecular weight of 152.17 .

Scientific Research Applications

Antimicrobial Applications

8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one: has been studied for its antimicrobial properties. The compound’s structure allows for interaction with bacterial cell walls, potentially inhibiting the growth of various bacterial strains. This application is crucial in developing new antibiotics, especially in the face of rising antibiotic resistance .

Antiviral Research

This compound also shows promise in antiviral research. Molecular docking studies have evaluated it as a potential inhibitor of the Hepatitis B virus, showing nanomolar inhibitory activity against HBV in vitro . This opens up possibilities for new treatments for viral infections that are currently challenging to manage.

Antihypertensive Drug Development

The scaffold of 8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one is significant in the search for antihypertensive drugs. Its ability to modulate blood pressure through interaction with biological pathways makes it a candidate for developing new medications to treat high blood pressure .

Antidiabetic Activity

Research into the antidiabetic potential of this compound is ongoing. Its structural features may allow it to interact with enzymes or receptors involved in glucose metabolism, offering a new approach to managing diabetes through pharmacological intervention .

Anticancer Properties

The anticancer properties of 8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one are being explored due to its potential to interfere with cancer cell proliferation and survival. Its mechanism may involve disrupting cellular signaling pathways that are commonly dysregulated in cancer cells .

Central Nervous System (CNS) Drug Development

Reduction and alkylation reactions of derivatives of this compound have led to novel tetrahydroisoquinoline derivatives. These derivatives can be used as building blocks in synthesizing potential CNS drug candidates, which could lead to treatments for various neurological disorders .

KATP Channel Activation

The compound has been identified as a KATP channel activator. KATP channels play a role in various physiological processes, including insulin release and vascular tone regulation. Activating these channels can have therapeutic benefits in conditions like diabetes and cardiovascular diseases .

AMPA Receptor Modulation

Lastly, 8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one is reported to modulate AMPA receptors. These receptors are critical in fast synaptic transmission in the CNS, and their modulation is relevant in treating neurological disorders such as epilepsy and neurodegenerative diseases .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one involves the condensation of 2-hydroxyacetophenone with ethyl fluoroacetate followed by cyclization and reduction.", "Starting Materials": [ "2-hydroxyacetophenone", "ethyl fluoroacetate", "sodium ethoxide", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-hydroxyacetophenone in ethanol and add ethyl fluoroacetate and sodium ethoxide. Stir the mixture at room temperature for several hours.", "Step 2: Add acetic acid to the reaction mixture to quench the reaction. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Cyclize the product by dissolving it in ethanol and adding sodium borohydride. Stir the mixture at room temperature for several hours.", "Step 4: Quench the reaction by adding acetic acid. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by column chromatography using a silica gel column and eluting with a mixture of ethyl acetate and hexanes." ] }

CAS RN

1260682-82-3

Product Name

8-fluoro-3,4-dihydro-2H-1-benzopyran-3-one

Molecular Formula

C9H7FO2

Molecular Weight

166.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.